Cas no 1421453-80-6 (2-(benzylsulfanyl)-1-(4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}piperidin-1-yl)ethan-1-one)

• Product Name: 2-(benzylsulfanyl)-1-(4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}piperidin-1-yl)ethan-1-one
• CAS No: 1421453-80-6
• MF: C₂₀H₂₁F₃N₂O₂S
• MW: 410.453154325485
• CID: 5401679
• Update Time: 2025-05-20

2-(benzylsulfanyl)-1-(4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}piperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-[(Phenylmethyl)thio]-1-[4-[[5-(trifluoromethyl)-2-pyridinyl]oxy]-1-piperidinyl]ethanone
• 2-(benzylsulfanyl)-1-(4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}piperidin-1-yl)ethan-1-one

• Inchi： 1S/C20H21F3N2O2S/c21-20(22,23)16-6-7-18(24-12-16)27-17-8-10-25(11-9-17)19(26)14-28-13-15-4-2-1-3-5-15/h1-7,12,17H,8-11,13-14H2
• InChI Key： PHKPJQGVTYHKKE-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(OC2=NC=C(C(F)(F)F)C=C2)CC1)CSCC1=CC=CC=C1

Experimental Properties

• Density: 1.298±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 523.0±50.0 °C(Predicted)
• pka: 1.35±0.22(Predicted)

Additional information on 2-(benzylsulfanyl)-1-(4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}piperidin-1-yl)ethan-1-one

Introduction to Compound CAS No. 1421453-80-6: 2-(Benzylsulfanyl)-1-(4-{[5-(Trifluoromethyl)pyridin-2-yl]oxy}piperidin-1-yl)ethan-1-one

2-(Benzylsulfanyl)-1-(4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}piperidin-1-yl)ethan-1-one, with the CAS number 1421453-80-6, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to a class of molecules known as sulfides, which are characterized by the presence of a sulfur atom bonded to two carbon atoms. The compound's structure also includes a piperidine ring and a trifluoromethyl-substituted pyridine moiety, making it a valuable candidate for various biological studies.

The synthesis of 2-(Benzylsulfanyl)-1-(4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}piperidin-1-yl)ethan-1-one typically involves several steps, including the formation of the sulfide linkage and the introduction of the trifluoromethyl group. Recent advancements in synthetic methodologies have enabled chemists to produce this compound with high purity and yield, facilitating its use in both academic research and industrial applications.

In terms of its biological activity, 2-(Benzylsulfanyl)-1-(4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}piperidin-1-yl)ethan-1-one has been studied for its potential as a modulator of various biological pathways. One of the key areas of interest is its interaction with G protein-coupled receptors (GPCRs), which are important targets for drug discovery. GPCRs play crucial roles in numerous physiological processes, including neurotransmission, hormone signaling, and immune responses. Research has shown that compounds with similar structural features can exhibit potent agonist or antagonist activity towards specific GPCRs, making them valuable tools for understanding receptor function and developing new therapeutic agents.

Another significant aspect of 2-(Benzylsulfanyl)-1-(4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}piperidin-1-yl)ethan-1-one is its potential as an anti-inflammatory agent. Inflammation is a complex biological response to harmful stimuli, such as pathogens or damaged cells, and is characterized by the activation of immune cells and the production of pro-inflammatory cytokines. Studies have demonstrated that compounds with sulfide linkages and fluorinated substituents can exhibit anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes 2-(Benzylsulfanyl)-1-(4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}piperidin-1-yl)ethan-1-one a promising candidate for further investigation in this area.

The pharmacokinetic properties of 2-(Benzylsulfanyl)-1-(4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}piperidin-1-yl)ethan-1-one have also been studied to evaluate its suitability as a drug candidate. Pharmacokinetics refers to the movement of a drug within the body, including absorption, distribution, metabolism, and excretion (ADME). Understanding these properties is crucial for optimizing drug delivery and ensuring therapeutic efficacy while minimizing side effects. Preliminary data suggest that this compound has favorable pharmacokinetic profiles, with good oral bioavailability and a reasonable half-life, making it suitable for further preclinical and clinical evaluation.

In addition to its potential therapeutic applications, 2-(Benzylsulfanyl)-1-(4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}piperidin-1-yl)ethan-1-one has also been explored for its use in chemical biology research. Chemical biology is an interdisciplinary field that combines principles from chemistry and biology to develop small molecules that can modulate specific biological processes. By using compounds like 2-(Benzylsulfanyl)-1-(4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}piperidin-1-yl)ethan-1-one, researchers can gain insights into complex biological systems and identify new targets for drug discovery.

The safety profile of 2-(Benzylsulfanyl)-1-(4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}piperidin-1-y l )ethan - 1 - one strong > has been evaluated through various toxicological studies. These studies have shown that the compound exhibits low toxicity at therapeutic concentrations, which is an important consideration for its potential use in clinical settings. However, further research is needed to fully understand its long-term safety and any potential side effects. p > < p >Recent advancements in computational chemistry have also contributed to our understanding of < strong > 2 - ( Benz yl s ul fany l ) - 1 - ( 4 - { [ 5 - ( trif luoro methyl ) pyri din - 2 - yl ] oxy } pi peri din - 1 - yl ) etha n - 1 - one strong > . Computational methods such as molecular dynamics simulations and quantum mechanics calculations have provided insights into the compound's conformational flexibility and electronic properties. These studies have helped identify key structural features that contribute to its biological activity, guiding the design of more potent analogues. p > < p >In conclusion ,< strong > 2 - ( Benz yl s ul fany l ) - 1 - ( 4 - { [ 5 - ( trif luoro methyl ) pyri din - 2 - yl ] oxy } pi peri din - 1 - yl ) etha n - 1 - one strong > , with CAS number< strong > 142 0 , is a promising compound with diverse applications in medicinal chemistry , chemical biology , and drug discovery . Its unique structural features , combined with favorable pharmacokinetic profiles and low toxicity , make it an attractive candidate for further research . As ongoing studies continue to unravel its full potential , this compound holds promise for addressing unmet medical needs and advancing our understanding of complex biological processes . p > article > response >